Potassium hydroxide

• IUPAC Name: potassium;hydroxide
• InChI: InChI=1S/K.H2O/h;1H2/q+1;/p-1
• InChI Key: KWYUFKZDYYNOTN-UHFFFAOYSA-M
• Canonical SMILES: [OH-].[K+]
• Molecular Formula: KOH, HKO
• DSSTOX Substance ID: DTXSID5029633
• Molecular Weight: 56.106 g/mol
• Physical Description: Potassium hydroxide, solution appears as an clear aqueous solution. Corrosive to metals and tissue. Noncombustible. Used in chemical manufacturing, petroleum refining, cleaning compounds., Potassium hydroxide, [dry solid, flake, bead, or granular] appears as a white solid. Corrosive to metals and tissue. Used in soap manufacture, bleach, as an electrolyte in alkaline batteries, and as a food additive., Dry Powder; Liquid; Liquid, Other Solid; NKRA; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Liquid, Other Solid; Water or Solvent Wet Solid, White or nearly white pellets, flakes, sticks, fused masses or other forms, Odorless, white or slightly yellow lumps, rods, flakes, sticks, or pellets. [Note: May be used as an aqueous solution.]; [NIOSH], WHITE HYGROSCOPIC SOLID IN VARIOUS FORMS., White, odorless solid or clear aqueous solution., Odorless, white or slightly yellow lumps, rods, flakes, sticks, or pellets. [Note: May be used as an aqueous solution.]
• Boiling Point: greater than 266 °F at 760 mmHg (USCG, 1999), 2408 °F at 760 mmHg (NTP, 1992), 1,320, 1327 °C, 1324 °C, 2408 °F, 2415 °F
• Solubility: 107 g/100 cc at 59 °F (NTP, 1992), Soluble, Very soluble in water. Freely soluble in ethanol, Solubility in water, 121 g/100 g water at 25 °C, Solubility in water (g KOH/100 g H2O): 97 at 0 °C; 103 at 10 °C; 112 at 20 °C; 126 at 30 °C; 178 at 100 °C, Soluble in 0.9 part water, about 0.6 part boiling water, Soluble in ethanol, methanol, For more Solubility (Complete) data for POTASSIUM HYDROXIDE (6 total), please visit the HSDB record page., Solubility in water, g/100ml at 25 °C: 110 (very good), (59 °F): 107%
• Density: 1.45 to 1.50 at 68 °F (USCG, 1999), 2.04 at 59 °F (USCG, 1999) - Denser than water; will sink, 2.044 g/cu cm, Colorless, strongly basic, soapy, caustic liquid whose density depends on the concentration (g/cu cm at wt%): 1.092 at 10; 1.188 at 29; a.291 at 30; a.395 at 40; 1.514 at 50 /Aqueous potassium hydroxide/, 2.04 g/cm³, 2.04
• Vapor Pressure: 1 mmHg at 1326 °F ; 5 mmHg at 1497 °F (NTP, 1992), 1 MM HG @ 714 °C, 1 mmHg at 1326 °F; 5 mmHg at 1497 °F, (1317 °F): 1 mmHg
• Mechanism of Action: The exact mechanism of action of KOH is not known but the speculated one is that topical application of KOH digests keratin, and induces inflammation. The mechanism of skin injury by alkali substances such as potassium hydroxide is by the saponification of fat, causing fatty tissue to lose its function with increased damage due to a heat reaction. Extraction of water from cells occurs due to the hygroscopic (absorbent) nature of alkali. Dissolution of proteins also occurs, allowing for deeper penetration of OH- ions and resulting in various chemical reactions. The alkali penetrates the skin quickly, saponifies plasma membranes, denatures collagen proteins, and leads to vascular thromboses in the conjunctiva and other parts of the eye. The resulting corneal burns include scarring and opacification of the cornea with resulting in vision loss, corneal neovascularization, ulcer formation, and perforation. Other consequences of untreated or very severe alkali burns include epithelial erosions, secondary glaucoma, and causes the destruction of conjunctival mucus cells, causing dry eyes, trichiasis (misdirected eyelash hairs), and other ocular conditions. In the gastrointestinal tract, after oral ingestion, burns may result. The mechanism of injury is liquefactive necrosis. The thrombosis of gastrointestinal blood vessels also contributes to tissue damage. When the alkali enters the stomach, gastric acid may neutralize the strong base, which can limit the extent of the injury. Perforation of the stomach can sometimes occur with peritonitis and caustic injury to the surrounding organs including the colon, pancreas, liver, and spleen., The mechanism of injury by alkali skin burns is by saponification of fat, which causes fatty tissue to lose its function with increased damage due to heat reaction; extraction of considerable water from cells due to the hygroscopic nature of alkali; and dissolution of proteins, permitting so deeper penetration of OH- ions and further chemical reactions., A systemic (non-acute) oral intoxication by KOH is not expected. Regarding the potassium toxicity, the LD50 value in rats of KCl, 3.020 g/kg bw/day is much higher than that of KOH, in the range of 0.273 - 0.365 - 1.230 g KOH/kg bw/day. This demonstrates that the acute toxicity of KOH is probably due to the corrosivity caused by the OH- ion (pH value), and less to systemic toxic effects of the K+ ion. Under non-irritating conditions, the potassium doses are much lower than those used in acute toxicity studies, and therefore not relevant from the point of view of the systemic toxicity of potassium. Furthermore, the uptake of potassium, via exposure to potassium hydroxide, is much less than the oral uptake with therapeutic doses of KCl for treating potassium deficiency, of up to 10 g/day. Moreover, the oral uptake of potassium from food, from natural origin or from food additives, is likely to be also much higher.
• Impurities: /Potential/ impurities: sodium oxide, sodium carbonate, sodium chloride, sodium chlorate, ferrous oxide, mercury, sodium sulfate, silicon dioxide, aluminum oxide, calcium oxide, magnesium oxide, manganese, nickel, and copper.
• Color/Form: White or colorless, orthorhombic, deliquescent pieces, lumps, or sticks having crystalline fracture, White or slightly yellow lumps, rods, pellets, White rhombic crystals
• CAS No.: 1310-58-3
• Melting Point: 680 °F approximately (NTP, 1992), about 360 °C; about 380 °C when anhydrous, Melting point: 406 °C, 90-92% KOH; MP: about 250 °C; heat of fusion: about 6.7 kJ/mol /Technical potassium hydroxide/, 380 °C, 680 °F, 716 °F

Description

Potassium hydroxide, commonly known as caustic potash, is an inorganic compound with the chemical formula KOH. It is a strong base and is highly soluble in water, forming a strongly alkaline solution. This compound is a white solid that is deliquescent, meaning it can absorb moisture from the air. It is widely used in various industrial and chemical processes due to its caustic nature and reactivity towards acids .

Mechanism of Action

Target of Action

Potassium hydroxide (KOH) is an inorganic compound with the chemical formula KOH . It is a potent base, also known as lye or caustic potash . The primary targets of KOH are biological tissues, particularly skin and other soft tissues . It is used as a disinfectant to clean hands, skin, and surfaces . In medical applications, KOH is used in the wet mount preparation of various clinical specimens for microscopic visualization of fungi and fungal elements in skin, hair, nails, and even vaginal secretions .

Mode of Action

The mode of action of KOH involves its strong alkaline nature. When it comes into contact with biological tissues, it causes a deep, penetrating type of burn . This is due to the saponification of fat, causing fatty tissue to lose its function with increased damage due to a heat reaction . Extraction of water from cells occurs due to the hygroscopic (absorbent) nature of alkali .

Biochemical Pathways

In biochemical reactions, KOH acts as a strong base. It is involved in the saponification process, where it reacts with fats to form soap . In the presence of water, KOH dissociates completely into potassium ions and hydroxide ions . In certain reactions, such as the reaction with bromoethane, the hydroxide ion attacks the carbon atom connected with the bromine atom, leading to the formation of an alkene group .

Pharmacokinetics

It is known that koh is a strong base that dissociates completely in aqueous solutions . This property likely influences its absorption, distribution, metabolism, and excretion (ADME) properties.

Result of Action

The result of KOH’s action depends on its application. In cleaning and disinfection, it can effectively remove dirt and kill microorganisms on surfaces . In medical applications, KOH is used to visualize fungi and fungal elements under the microscope . It has also been found to be a safe and effective treatment for plane warts .

Action Environment

The action of KOH can be influenced by environmental factors. For instance, its corrosive action can be intensified in a moist environment due to its hygroscopic nature . Moreover, KOH is highly soluble in water, which can affect its stability and efficacy . Large spills of KOH can raise the pH of water bodies, potentially harming aquatic life .

Biochemical Analysis

Biochemical Properties

Potassium hydroxide has a unique property of easily dissolving the thin layer of peptidoglycan of the cell walls of Gram-negative bacteria . This property is utilized in the KOH test, which is based on the differential resistance to 3% this compound between Gram-positive and Gram-negative cells .

Cellular Effects

In the presence of this compound, Gram-negative cell walls are broken down . The disintegration of the Gram-negative cell wall causes the cell to lyse and release its contents, including DNA . This results in a viscous chromosomal material that causes the bacterial suspension to become thick and stringy .

Molecular Mechanism

The molecular mechanism of action of this compound is based on its ability to dissolve the thin layer of peptidoglycan in the cell walls of Gram-negative bacteria . This leads to the lysis of the cell and the release of its contents, including DNA .

Temporal Effects in Laboratory Settings

The effects of this compound can be observed within the first 30 seconds of mixing the bacteria in the KOH solution . Older cultures may turn positive after 30 seconds, giving unreliable results .

Metabolic Pathways

This compound does not directly participate in metabolic pathways. It plays a crucial role in the KOH test used for the preliminary differentiation of bacteria in laboratories .

Subcellular Localization

As an inorganic compound, this compound does not have a specific subcellular localization. Its effects are primarily observed at the level of the bacterial cell wall .

Its primary use in biochemistry is for the differentiation of bacterial species based on their cell wall properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

Potassium hydroxide can be prepared through several methods. One common laboratory method involves the reaction of potassium carbonate with calcium hydroxide:

$$\text{K}_2\text{CO}_3 + \text{Ca(OH)}_2 \rightarrow 2\text{KOH} + \text{CaCO}_3$$K2​CO3​+Ca(OH)2​→2KOH+CaCO3​

This reaction is typically carried out in an aqueous solution, and the resulting this compound is then purified by filtration and evaporation .

Industrial Production Methods

Industrially, this compound is produced through the electrolysis of potassium chloride (KCl) in a process similar to the chloralkali process used for sodium hydroxide production. The reaction can be represented as:

$$2\text{KCl} + 2\text{H}_2\text{O} \rightarrow 2\text{KOH} + \text{Cl}_2 + \text{H}_2$$2KCl+2H2​O→2KOH+Cl2​+H2​

This method involves the use of an electrolytic cell where potassium chloride is dissolved in water, and an electric current is passed through the solution to produce this compound, chlorine gas, and hydrogen gas .

Chemical Reactions Analysis

Types of Reactions

Potassium hydroxide undergoes various types of chemical reactions, including:

Reacts with acids to form potassium salts and water.

Neutralization Reactions: $$\text{KOH} + \text{HCl} \rightarrow \text{KCl} + \text{H}_2\text{O}$$KOH+HCl→KCl+H2​O

Reacts with esters to produce soap and glycerol.

Saponification: $$\text{KOH} + \text{RCOOR'} \rightarrow \text{RCOOK} + \text{R'OH}$$KOH+RCOOR’→RCOOK+R’OH

Forms potassium bicarbonate.

Reaction with Carbon Dioxide: $$\text{KOH} + \text{CO}_2 \rightarrow \text{KHCO}_3$$KOH+CO2​→KHCO3​

Common Reagents and Conditions

This compound is commonly used with reagents such as hydrochloric acid (HCl), esters, and carbon dioxide (CO₂). The reactions are typically carried out under standard laboratory conditions, with the temperature and concentration of reactants being adjusted based on the desired outcome .

Major Products Formed

The major products formed from reactions involving this compound include potassium salts (e.g., potassium chloride), soaps (potassium carboxylates), and potassium bicarbonate .

Scientific Research Applications

Potassium hydroxide has a wide range of applications in scientific research, including:

Chemistry: Used as a strong base in various chemical reactions and titrations. It is also used in the preparation of other potassium compounds.

Biology: Employed in the preparation of biological samples for microscopic examination, particularly for detecting fungal elements.

Medicine: Used in the preparation of pharmaceutical products and as a diagnostic tool for fungal infections.

Industry: Utilized in the production of biodiesel, as an electrolyte in alkaline batteries, and in the manufacture of soaps and detergents

Comparison with Similar Compounds

Potassium hydroxide is often compared with other strong bases such as sodium hydroxide (NaOH), lithium hydroxide (LiOH), and calcium hydroxide (Ca(OH)₂). While all these compounds share similar basic properties, this compound is unique due to its higher solubility in water and its specific applications in industries such as biodiesel production and alkaline batteries .

List of Similar Compounds

• Sodium hydroxide (NaOH)
• Lithium hydroxide (LiOH)
• Calcium hydroxide (Ca(OH)₂)
• Ammonium hydroxide (NH₄OH)

This compound stands out due to its versatility and effectiveness in various applications, making it an essential compound in both scientific research and industrial processes.

Synthesis routes and methods I

Procedure details

The above-mentioned 1/10 N-KOH solution in THF is prepared as follows. First 1.5 g of KOH is dissolved in about 3 ml of water, and 200 ml of THF and 30 ml of water are added thereto, followed by stirring. After standing, a uniform clear solution is formed, if necessary, by adding a small amount of methanol if the solution is separated or by adding a small amount of water if the solution is turbid. Then, the factor of the 1/10 N-KOH-THF solution thus obtained is standardized by a 1/10 N-HCl standard solution.

Synthesis routes and methods II

Procedure details

Example 4 illustrates that the addition of potassium hydroxide to sodium tripolyphosphate (wherein the level of the tripolyphosphate anion concentration was about equal to that which results by hydrolyzing 13.3% sodium trimetaphosphate with KOH) did not solubilize the sodium tripolyphosphate and a very heavy precipitate was observed.

Synthesis routes and methods III

Procedure details

A solution of 2 parts 4-cholesten-3-one, 2 parts 18-crown-6 and 1.5 parts potassium t-butoxide in 400 parts benzene was stirred for 30 minutes at room temperature under an oxygen atmosphere and worked up in the usual manner. The product, 2-hydroxycholesta-1,4-dien-3-one, was purified by preparative TLC recrystallized from ligroin [M.P. 112.5-113.5] and identified by its spectral data: 1H NMR (CDCl3) δ 6.13 (s,H-4) 6.30 (s,H-1); MS (70 ev)m/e 398 (M+); IR (CHCl3): 3420, 1620, 1605 cm-1. The same enol was obtained when a solution of 1.7 parts of 4-cholesten-3-one, 2.4 parts of 18-crown-6 and 1 part of potassium hydroxide in 350 parts benzene was stirred for 3 days at room temperature under an oxygen atmosphere and worked up in the usual manner. The rate of reaction in this and similar cases can be increased if the oxygen pressure is increased above one atmosphere. :